Cas no 13491-79-7 (2-tert-butylcyclohexan-1-ol, Mixture of diastereomers)

2-tert-butylcyclohexan-1-ol, Mixture of diastereomers Properties

Names and Identifiers

• 2-(tert-Butyl)cyclohexanol
• 2-TERT-BUTYLCYCLOHEXANOL
• Cyclohexanol,2-(1,1-dimethylethyl)-
• 2-tert-butylcyclohexan-1-ol
• 2-tert-butylcyclohexanol,mixtureofisomers
• 2-tertiary-butylcyclohexanol
• ORTHO TERTIARY BUTYL CYCLOHEXANOL
• O-TERT-BUTYL CYCLOHEXANOL
• VERDOL
• YLANATALKOHOL-ORTHO CA. 80 P.
• 2-Tert.-Butylcyclohexanol
• 2-(1,1-dimethylethyl)-cyclohexanol
• 2-butylcyclohexanol
• 2-(1,1-dimethylethyl)-cyclohexano
• o-tert-Butylcyclohexanol
• Cyclohexanol, 2-(1,1-dimethylethyl)-
• 2-TERT.-BUTYLCYCLOHEXANOL MIXTURE OF ISOMERS 99%
• 2-tert-butylcyclohexan-1-ol, Mixture of diastereomers
• +Expand

• MDL： MFCD00001472
• InChIKey： DLTWBMHADAJAAZ-UHFFFAOYSA-N
• Inchi： 1S/C10H20O/c1-10(2,3)8-6-4-5-7-9(8)11/h8-9,11H,4-7H2,1-3H3
• SMILES： CC(C)(C)C1CCCCC1O

Computed Properties

• Exact Mass: 156.15100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 156.151
• Heavy Atom Count: 11
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 2.58360
• PSA: 20.23000
• Refractive Index: 1.4583 (estimate)
• Boiling Point: 209℃
• Melting Point: 43-46 °C (lit.)
• Vapor Pressure: 0.1±0.9 mmHg at 25°C
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Density: 0.902 g/mL at 25 °C(lit.)

2-tert-butylcyclohexan-1-ol, Mixture of diastereomers Security Information

• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：UN 1325 4.1/PG 3
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-tert-butylcyclohexan-1-ol, Mixture of diastereomers Customs Data

• HS CODE：2906199090
• Customs Data：

  China Customs Code:

  2906199090

  Overview:

  2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%